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Compound of Interest

Compound Name:
4-Dimethylaminocyclohexanone

oxime

CAS No.: 203985-55-1

Cat. No.: B8769211

Get Quote

Technical Safety Guide: 4-Dimethylaminocyclohexanone & High-Potency Opioid Derivatives

Part 1: Executive Summary & Scope
Objective: This technical guide provides a rigorous safety framework for the handling,

synthesis, and emergency response regarding 4-(dimethylamino)cyclohexanone (CAS: 40594-

34-1) and its pharmacologically active derivatives.

Target Audience: Medicinal Chemists, Toxicologists, and HSE (Health, Safety, Environment)

Officers in pharmaceutical development.

Critical Context: While the parent compound 4-(dimethylamino)cyclohexanone presents

moderate industrial hazards (irritant, harmful if swallowed), it is the primary precursor for a

class of Novel Synthetic Opioids (NSOs), most notably U-47700 ("Pink") and its analogues

(e.g., U-49900, AH-7921).

The "Hazard Escalation" Principle: Researchers must recognize that the synthesis pathway for

these derivatives involves a non-linear escalation of toxicity. A reaction mixture can transition
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from "Warning" (Irritant) to "Danger" (Fatal Respiratory Depressant) within a single reductive

amination or acylation step.

Part 2: Chemical Identity & Hazard Characterization
Substance Identification

Feature Precursor
Primary Derivative
(Example)

Common Name
4-

Dimethylaminocyclohexanone
U-47700

CAS Number 40594-34-1 82657-23-6

Molecular Formula C₈H₁₅NO C₁₆H₂₂Cl₂N₂O

Physical State Liquid / Low-melting solid
Crystalline Solid (often white or

pinkish)

Pharmacology Chemical Intermediate
µ-Opioid Receptor Agonist

(7.5x Morphine Potency)

GHS Hazard Classification (Comparative)
The following table contrasts the GHS classification of the precursor versus the active

pharmaceutical ingredient (API) derivative.

Hazard Class Precursor (Ketone)
Derivative (U-Series
Opioid)

Signal Word WARNING DANGER

Acute Toxicity (Oral) Category 4 (Harmful) Category 1 or 2 (Fatal)

Acute Toxicity (Inhalation) Category 4 (Harmful) Category 1 or 2 (Fatal)

Skin Corrosion/Irritation Category 2 (Irritant) Category 2 (Irritant)

Eye Damage/Irritation Category 2A (Irritant) Category 2A (Irritant)

STOT - Single Exposure Category 3 (Resp. Irritation)
Category 1 (CNS/Respiratory

Depression)
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Critical Warning: The derivative U-47700 has been linked to numerous fatalities due to

pulmonary edema and respiratory arrest at sub-milligram doses. Treat all "unknown" derivatives

of this scaffold as High Potency Active Pharmaceutical Ingredients (HPAPIs) until proven

otherwise.

Part 3: Hazard Escalation Workflow (Visualization)
The following diagram illustrates the synthesis pathway and the critical control points where

hazard banding must shift.

Hazard Banding

4-Dimethylaminocyclohexanone
(CAS 40594-34-1)

OEL: ~1-10 ppm (Est.)

Reductive Amination
(Intermediate Diamine)

 Moderate Hazard
(Irritant) Acylation

(Formation of Amide)
 Potency Inflection Point

U-47700 / Derivative
(High Potency Opioid)

OEL: < 0.1 µg/m³ (HPAPI)

 CRITICAL HAZARD
(Respiratory Arrest Risk)

OEB 1-2 (Low/Mod)

OEB 5 (High Potency)

Click to download full resolution via product page

Caption: Synthesis workflow showing the "Potency Inflection Point" where safety protocols

must upgrade from Standard Chemical Handling to HPAPI Containment.

Part 4: Exposure Controls & Handling Protocols
Due to the absence of established Occupational Exposure Limits (OELs) for novel derivatives,

a Control Banding approach is mandatory.
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Engineering Controls
Precursor Handling: Standard Fume Hood (Face velocity > 0.5 m/s).

Derivative Handling (Solid State):

Primary: Glovebox / Isolator operating under negative pressure.

Secondary: HEPA-filtered local exhaust ventilation (LEV) at the point of transfer.

Requirement: No open handling of powders. All weighing must occur within the isolator.

Personal Protective Equipment (PPE)
Respiratory:

Liquids (Precursor): Half-face respirator with Organic Vapor (OV) cartridges.

Solids (Derivatives): Powered Air Purifying Respirator (PAPR) with P100/HEPA cartridges

if outside an isolator.

Dermal: Double-gloving (Nitrile/Neoprene). The lipophilic nature of U-47700 facilitates

transdermal absorption.

Body: Tyvek® or equivalent chemically resistant, disposable coveralls.

Decontamination Protocol
Opioids are susceptible to oxidative degradation.

Solution: 10% Sodium Hypochlorite (Bleach) or a commercial oxidation agent (e.g.,

Oxone®).

Procedure:

Cover spill with absorbent pads.

Gently flood with oxidizing solution (allow 15 min contact time).
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Collect waste as Hazardous Chemical Waste (do not flush).

Part 5: Emergency Response (Medical & Spill)
Antidote Availability: Laboratories handling these derivatives must have Naloxone (Narcan) kits

immediately available.

Exposure Response Algorithm
Suspected Exposure

(Inhalation/Skin/Ingestion)

Assess Symptoms:
Dizziness, Pinpoint Pupils,

Slow Breathing?

Decontaminate Skin
Monitor for 60 mins

No immediate signs

Initiate Opioid Protocol

Yes, signs present

Administer Naloxone
(2mg - 4mg Intranasal/IM)

Call Emergency Services
(Mention 'Synthetic Opioid')

Repeat Naloxone
Every 2-3 mins if no response

Click to download full resolution via product page

Caption: Immediate response logic for suspected exposure to 4-dimethylaminocyclohexanone

derivatives.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b8769211/docs?utm_src=pdf-body-img#safety-data-sheet-sds-for-4-dimethylaminocyclohexanone-derivatives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8769211?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fire Fighting Measures
Hazard: Burning may produce toxic nitrogen oxides (NOx) and hydrogen chloride (HCl) gas

(if chlorinated derivatives like U-47700 are present).

Media: Alcohol-resistant foam, dry chemical, or CO₂.[1]

Special Note: Firefighters must use SCBA. Water runoff can be toxic to aquatic life; contain

all fire water.

Part 6: Regulatory & Transport Information
US Drug Enforcement Administration (DEA):

U-47700: Schedule I Controlled Substance (21 CFR 1308.11).

Precursor (4-dimethylaminocyclohexanone): While not explicitly scheduled as of 2024, it is a

"List I Chemical" candidate or treated as a controlled substance analogue if intended for illicit

synthesis under the Federal Analogue Act.

Transport (DOT/IATA):

Precursor:

UN Number: UN 2810 (Toxic Liquid, Organic, N.O.S.) or UN 1760 (Corrosive).

Packing Group: III.

Derivatives (HPAPI):

UN Number: UN 2811 (Toxic Solid, Organic, N.O.S.).

Hazard Class: 6.1.

Packing Group: I (High Danger).

References

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://nj.gov/health/eoh/rtkweb/documents/fs/0570.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8769211?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


National Center for Biotechnology Information (NCBI). (2025). PubChem Compound

Summary for CID 10374545, 4-(Dimethylamino)cyclohexanone. Retrieved from [Link]

Drug Enforcement Administration (DEA). (2016).[2] Schedules of Controlled Substances:

Temporary Placement of U-47700 Into Schedule I. Federal Register. Retrieved from [Link][2]

World Health Organization (WHO). (2017). U-47700 Critical Review Report. Expert

Committee on Drug Dependence. Retrieved from [Link]

European Monitoring Centre for Drugs and Drug Addiction (EMCDDA). (2017). Risk

assessment report on a new psychoactive substance: U-47700. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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